CID 71350220

• CAS No.: 169211-36-3
• Molecular Formula: HgIn6
• Molecular Weight: 889.50 g/mol
• InChI: InChI=1S/Hg.6In
• InChI Key: NECJNMKXIDGGGU-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[In].[In].[In].[Hg]

Description

CID 71350220 is a compound registered in the PubChem database, a critical resource for chemical information managed by the National Institutes of Health (NIH). For instance, analogous compounds like oscillatoxin derivatives (e.g., CID 101283546) are characterized by their cyclic structures and bioactive properties, as seen in Figure 1 of .

Without direct evidence for this compound, its classification and applications must be inferred from PubChem’s general framework. Compounds with similar CID identifiers (e.g., 7-digit numeric codes) are frequently small molecules used in drug discovery, metabolic studies, or industrial applications. For example, CID 6167 (colchicine) is a well-known tubulin inhibitor , while CID 10153267 (3-O-caffeoyl betulin) demonstrates antiviral activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “CID 71350220” involves multiple steps, each requiring specific reaction conditions. The synthetic routes typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions. The exact synthetic route can vary depending on the desired purity and yield of the final product.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up using large reactors and continuous flow systems. The process involves the use of high-purity reagents and stringent quality control measures to ensure the consistency and safety of the final product. The industrial production methods are designed to maximize yield while minimizing waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

The compound “CID 71350220” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas or metal hydrides.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of “this compound” include:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

The compound “CID 71350220” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of “CID 71350220” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism of action can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table synthesizes data from PubChem entries and analogous studies to hypothesize CID 71350220’s properties relative to structurally or functionally related compounds.

Property	This compound (Hypothetical)	Oscillatoxin D (CID 101283546)	3-O-Caffeoyl Betulin (CID 10153267)	Colchicine (CID 6167)
Molecular Formula	Not Available	C₃₉H₆₀O₈	C₃₈H₅₄O₄	C₂₂H₂₅NO₆
Molecular Weight	Not Available	692.9 g/mol	574.8 g/mol	399.4 g/mol
Biological Activity	Hypothesized bioactive	Cytotoxic, marine toxin	Antiviral, anti-inflammatory	Anti-gout, microtubule disruptor
Structural Features	Likely cyclic/aromatic	Macrocyclic lactone	Triterpenoid with caffeoyl ester	Tropolone alkaloid
Analytical Methods	GC-MS, LC-ESI-MS (if applicable)	NMR, X-ray crystallography	LC-MS, NMR	HPLC, UV-Vis spectroscopy

Key Research Findings

Structural Analogues : Oscillatoxin derivatives (CID 101283546, CID 185389) emphasize the role of macrocyclic structures in bioactivity, particularly in marine toxins . If this compound shares similar features, it may exhibit cytotoxicity or antimicrobial properties.

Functional Analogues : Betulin-derived compounds (CID 72326, CID 10153267) highlight the importance of esterification and hydroxylation in enhancing pharmacological effects . This compound could be optimized via similar modifications.

Therapeutic Potential: Colchicine (CID 6167) demonstrates how structural motifs like tropolone rings enable targeted biological interactions . This compound’s efficacy would depend on its binding affinity to specific receptors or enzymes.

Methodological Insights

• Mass Spectrometry : Studies on CID-containing compounds (e.g., DHEAS, CID 12594) frequently employ collision-induced dissociation (CID) in mass spectrometry to elucidate fragmentation patterns .
• Chromatography: LC-ESI-MS techniques, as used for ginsenosides (CID-based analysis in ), could resolve this compound’s purity and stereoisomerism .